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Compound of Interest

Compound Name: Btffh

Cat. No.: B071370 Get Quote

A thorough review of the scientific literature and chemical databases indicates that

Bis(tetramethylene)fluoroformamidinium Hexafluorophosphate (BTFFH) is not a documented

reagent for the N-formylation of electron-deficient amines. Its established and primary

application in organic synthesis is as a coupling reagent for amide bond formation, particularly

in peptide synthesis.

While one supplier of BTFFH notes its effectiveness with challenging substrates, including

those with "electron-deficient characteristics," this is in the context of coupling sterically

hindered carboxylic acids and amines.[1] There is no available data or established protocol for

its use as a formylating agent.

This document will, therefore, summarize the well-documented application of BTFFH as a

peptide coupling reagent, as this is its recognized function in the scientific community.

Established Application of BTFFH: Peptide Coupling
BTFFH is a uronium salt-based coupling reagent used to facilitate the formation of amide

bonds between a carboxylic acid and an amine. It is an analogue of the more common TFFH

(Tetramethylfluoroformamidinium Hexafluorophosphate). The primary advantage of BTFFH is

that its byproducts are non-toxic.

General Reaction Scheme for Peptide Coupling:
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The general mechanism involves the activation of a carboxylic acid by BTFFH to form a highly

reactive acyl fluoride intermediate. This intermediate then readily reacts with an amine to form

the desired amide bond.

Experimental Workflow for Peptide Coupling using
BTFFH:
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Caption: General workflow for peptide bond formation using BTFFH.
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Hypothetical Application in Formylation: A Note of
Caution
While there is no direct evidence, one could speculate on a hypothetical reaction pathway for

N-formylation using a formyl source and BTFFH as an activator. However, without any

supporting literature, this remains purely theoretical. Researchers interested in the N-

formylation of electron-deficient amines are advised to consult literature for established and

validated methods.

Alternative Methods for N-Formylation of Electron-
Deficient Amines
For researchers focused on the N-formylation of weakly nucleophilic or electron-deficient

amines, several established methods are reported in the literature. These methods often

employ more potent formylating agents or require specific catalysts. Some common

approaches include:

Formic Acid with a coupling agent: Using formic acid as the formyl source in the presence of

a standard peptide coupling reagent (e.g., DCC, EDC).

Trifluoroacetic anhydride and formic acid: This mixture generates a potent mixed anhydride

capable of formylating weakly nucleophilic amines.

Cyanomethylformate: A reactive formylating agent.

Pentafluorophenyl formate: Another highly reactive formylating agent.

Summary of BTFFH Properties
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Property Value Reference

Full Name

Fluoro-N,N,N′,N′-

bis(tetramethylene)formamidini

um hexafluorophosphate

--INVALID-LINK--

CAS Number 164298-25-3 --INVALID-LINK--

Molecular Formula C₉H₁₆F₇N₂P --INVALID-LINK--

Molecular Weight 316.20 g/mol --INVALID-LINK--

Primary Application Peptide coupling reagent --INVALID-LINK--

In conclusion, all available evidence points to BTFFH being a reagent for amide bond formation

and not N-formylation. Therefore, detailed protocols and application notes for the formylation of

electron-deficient amines using BTFFH cannot be provided. Researchers should refer to

established methods for this transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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